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Compound of Interest

Compound Name: 1,10-Phenanthroline hydrate

Cat. No.: B147399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the molecular weight of 1,10-

Phenanthroline monohydrate, a crucial parameter for a wide range of applications in research

and development. From its role as a heterocyclic organic compound to its use in

complexometric titrations and as an inhibitor of metalloproteinases, precise knowledge of its

molecular properties is paramount.

Chemical Identity and Molecular Formula
1,10-Phenanthroline monohydrate is the hydrated form of 1,10-Phenanthroline, a chelating

agent for most metals. Its chemical structure incorporates one molecule of water for every

molecule of 1,10-Phenanthroline.

The chemical formula for 1,10-Phenanthroline monohydrate is C₁₂H₈N₂·H₂O.[1][2][3] This

formula indicates that each molecule is composed of 12 carbon atoms, 8 hydrogen atoms, and

2 nitrogen atoms, complexed with a single water molecule.

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

Based on the chemical formula, the molecular weight of 1,10-Phenanthroline monohydrate is

consistently reported as approximately 198.22 g/mol or 198.23 g/mol .[1][2][4][5]
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Calculation of Molecular Weight
To verify the reported molecular weight, a calculation based on the atomic weights of the

elements is presented below. The atomic weights used are standard values:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Nitrogen (N): 14.007 u

Oxygen (O): 15.999 u

The calculation is as follows:

(12 x 12.011) + (10 x 1.008) + (2 x 14.007) + (1 x 15.999) = 144.132 + 10.080 + 28.014 +

15.999 = 198.225 g/mol

This calculated value is in excellent agreement with the reported molecular weights.

Quantitative Data Summary
For ease of reference, the key quantitative data for 1,10-Phenanthroline monohydrate are

summarized in the table below.

Parameter Value Reference

Molecular Formula C₁₂H₈N₂·H₂O [1][2][3]

Molecular Weight 198.22 g/mol [4][5]

Molar Mass 198.23 g/mol [1][2][3]

CAS Number 5144-89-8 [1][2][3][5]

Melting Point 100 - 104 °C [4]

Experimental Context and Applications
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While a specific experimental protocol for determining the molecular weight is not typically

performed in a routine laboratory setting (it is a fundamental, calculated property), the accurate

use of this value is critical in various experimental protocols. For instance, the preparation of

solutions with a specific molarity requires the precise molecular weight.

Example Protocol: Preparation of a 0.1 M solution of 1,10-Phenanthroline monohydrate

Calculate the required mass:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 100 mL (0.1 L) of a 0.1 M solution:

Mass = 0.1 mol/L x 0.1 L x 198.22 g/mol = 1.9822 g

Dissolution:

Accurately weigh 1.9822 g of 1,10-Phenanthroline monohydrate.

Dissolve the solid in a suitable solvent, such as ethanol or water, in a 100 mL volumetric

flask.[4]

Bring the solution to the final volume with the solvent.

This example highlights the direct application and importance of the molecular weight in a

common laboratory procedure.

Logical Relationship of Molecular Weight
Components
The following diagram illustrates the hierarchical contribution of each element to the final

molecular weight of 1,10-Phenanthroline monohydrate.
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Atomic Components

Molecular Assembly

Carbon (C)
12 x 12.011 u

1,10-Phenanthroline
(C12H8N2)

Hydrogen (H)
10 x 1.008 u Water (H2O)

Nitrogen (N)
2 x 14.007 u

Oxygen (O)
1 x 15.999 u

Total Molecular Weight
198.225 g/mol

Click to download full resolution via product page

Caption: Hierarchical contribution of atomic weights to the total molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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